Cas no 76196-08-2 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
• CAS No: 76196-08-2
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 538196
• PubChem ID: 12606979
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxylic acid, ethyl ester
• ethyl [1,2,4]triazolo[4,3-b]pyridazine-3-carboxylate
• DTXSID10504201
• 76196-08-2

• Inchi： 1S/C8H8N4O2/c1-2-14-8(13)7-11-10-6-4-3-5-9-12(6)7/h3-5H,2H2,1H3
• InChI Key： UCVJCQZZVNJKFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C2C=CC=NN21)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.4Ų